Cas no 860203-19-6 (2-(2-nitroethyl)quinoline)

• Product Name: 2-(2-nitroethyl)quinoline
• CAS No: 860203-19-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 6150638
• PubChem ID: 129353943
• Update Time: 2025-06-08

2-(2-nitroethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitroethyl)quinoline
• 860203-19-6
• EN300-1835527

• Inchi： 1S/C11H10N2O2/c14-13(15)8-7-10-6-5-9-3-1-2-4-11(9)12-10/h1-6H,7-8H2
• InChI Key： SRIOEZLKNLQQRA-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=CC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-(2-nitroethyl)quinoline

Exploring the Properties and Applications of 2-(2-nitroethyl)quinoline (CAS No. 860203-19-6)

2-(2-nitroethyl)quinoline, identified by its CAS No. 860203-19-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This quinoline derivative is characterized by the presence of a nitroethyl group, which imparts unique reactivity and functional versatility. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in pharmaceutical intermediates, fluorescence probes, and catalysis.

The structural features of 2-(2-nitroethyl)quinoline make it a valuable building block in synthetic chemistry. The quinoline core is known for its electron-rich aromatic system, while the nitroethyl group introduces electrophilic properties, enabling diverse chemical transformations. This dual functionality allows the compound to participate in Michael additions, cyclization reactions, and redox processes, making it a versatile reagent in organic synthesis.

In recent years, the demand for nitroethyl-substituted heterocycles like 2-(2-nitroethyl)quinoline has surged, driven by their role in developing bioactive molecules. For instance, quinoline derivatives are frequently explored as antimicrobial agents or kinase inhibitors, aligning with current trends in drug discovery. The nitro group’s ability to serve as a precursor for amines or other functional groups further enhances its utility in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 860203-19-6 is often discussed in the context of green chemistry and sustainable synthesis. Modern researchers prioritize eco-friendly protocols, such as catalyst-free reactions or solvent-free conditions, to optimize the production of such compounds. These approaches not only reduce environmental impact but also align with regulatory frameworks emphasizing safer chemical design.

Another emerging application of 2-(2-nitroethyl)quinoline lies in material science, particularly in the development of organic semiconductors or luminescent materials. The conjugated quinoline system, combined with the nitro group’s electron-withdrawing effects, can influence optical and electronic properties, making it relevant for OLEDs or sensor technologies. This intersection of chemistry and materials innovation reflects broader trends in multidisciplinary research.

Frequently asked questions about 2-(2-nitroethyl)quinoline include inquiries about its synthetic routes, purification methods, and stability under various conditions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality for research or industrial use. Additionally, discussions on scalability and cost-effectiveness are critical for commercial adoption.

In summary, 2-(2-nitroethyl)quinoline (CAS No. 860203-19-6) represents a compelling case study in the convergence of synthetic chemistry and applied science. Its adaptability across drug development, catalysis, and advanced materials underscores its importance in contemporary research. As scientific inquiries evolve, this compound will likely remain a focal point for innovations addressing global challenges in health and technology.